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Get Quote

The table below summarizes the core specifications of Cetrorelix Acetate for Injection as a lyophilized

powder [1] [2] [3]:

Property

Specification

Description

Active Ingredient

Strength per Vial
(0.25 mg)

Key Excipient

Molecular Formula

Molecular Weight

Purity (API)

Recommended
Storage

Sterile, white, lyophilized (freeze-dried) powder for subcutaneous injection after
reconstitution [2] [4].

Cetrorelix acetate [1] [2].

0.26-0.27 mg cetrorelix acetate, equivalent to 0.25 mg cetrorelix [1] [2] [3].

54.80 mg Mannitol per vial [1] [2] [3].

C70H92CIN17014 (for the free base) [2] [4].

1431.06 g/mol (for the free base) [2] [4].

>98% as determined by RP-HPLC [5] [4].

Unreconstituted vials: 2-8°C (0.25 mg) or up to 25°C (3 mg); protect from light
and moisture [6]. Lyophilized API: below -18°C, desiccated [4].
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Analytical Methodology & Validation

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is suitable for

assaying cetrorelix in bulk and pharmaceutical dosage forms [7]. The following table outlines the validated

parameters:

Validation Parameter

Results | Conditions

Chromatographic
Column

Mobile Phase

Detection Wavelength

Linear Range

Limit of Detection (LOD)

Limit of Quantification

(LOQ)

Accuracy (Method
Recovery)

Precision (Repeatability)

C18 (e.g., Lichrospher 250 mm x 4.60 mm, 5um) [7].

Gradient of A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in water, and B: 0.1%

(v/v) TFA in acetonitrile [7].

275 nm [7].

62.5 - 1250 pg/mL (r2 = 0.999) [7].

15.6 pg/mL [7].

62.5 pyg/mL [7].

> 97% [7].

Intra-day RSD < 0.3%; Inter-day RSD < 1.6% [7].

Pharmacological & Pharmacokinetic Profile

Cetrorelix acetate is a synthetic decapeptide antagonist of Gonadotropin-Releasing Hormone (GnRH) [6]

[1] [2]. The diagram below illustrates its mechanism of action and metabolic pathway.
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Cetrorelix Mechanism and Metabolism
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Cetrorelix blocks GnRH receptors, preventing LH/FSH release and ovulation. It is metabolized by peptidases
into peptide fragments [6] [1] [2].

The pharmacokinetic parameters for different dosing regimens are summarized below [1] [2] [3]:

Pharmacokinetic . Single 0.25 Multiple 0.25 mg

Single 3 mg Dose .
Parameter mg Dose Dose (Daily)
tmax (Time to Cmax) 1.5 hours 1.0 hour 1.0 hour
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Pharmacokinetic
Parameter

t%2 (Elimination Half-

life)

Cmax (Max
Concentration)

AUC (Exposure)

Bioavailability

Protein Binding

Primary Elimination

Single 3 mg Dose

62.8 hours

28.5 ng/mL

536 ng-h/mL

~85%

~86%

Single 0.25
mg Dose

5.0 hours

4.97 ng/mL

31.4 ng-h/mL

~85%

~86%

Peptidase metabolism; ~2-4% excreted
unchanged in urine within 24 hours [1] [2]

[3].

Key Considerations for Researchers

Multiple 0.25 mg
Dose (Daily)

20.6 hours

6.42 ng/mL

44.5 ng-h/mL

~85%

~86%

¢ Reconstitution and Stability: The lyophilized powder must be reconstituted with sterile water for

injection immediately before use, as the solution contains no preservatives [6]. The stability of the
reconstituted solution should be established under specific storage conditions.

¢ Specification Setting: The provided HPLC method [7] is a robust starting point for creating in-house
specifications for assay, purity, and related substances for both the API and finished drug product.

¢ Pharmacology in Formulation: Understanding the relatively long half-life of the 3 mg dose and the
non-linear pharmacokinetics with multiple dosing is crucial for designing effective controlled ovarian

stimulation protocols [6] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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